N-(4-fluorobenzyl)-N-methyl-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N-methyl-2-[1-(3-methylbutyl)-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C19H28FN3O2/c1-14(2)8-10-23-11-9-21-19(25)17(23)12-18(24)22(3)13-15-4-6-16(20)7-5-15/h4-7,14,17H,8-13H2,1-3H3,(H,21,25)
• InChI Key: JMDFAOAAGVMVGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1CCNC(=O)C1CC(=O)N(C)CC2=CC=C(C=C2)F
• Molecular Formula: C19H28FN3O2
• Molecular Weight: 349.4 g/mol

Description

N-(4-fluorobenzyl)-N-methyl-2-[1-(3-methylbutyl)-3-oxo-2-piperazinyl]acetamide is a chemical compound with potential applications in scientific research. This compound is also known as FMPA and has been studied extensively for its mechanism of action and biochemical effects. In

Mechanism of Action

The mechanism of action of FMPA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety and pain. FMPA may also have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines.
Biochemical and Physiological Effects:
FMPA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as inhibit cancer cell growth. FMPA may also have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines. However, further research is needed to fully understand the biochemical and physiological effects of FMPA.

Advantages and Limitations for Lab Experiments

One advantage of using FMPA in lab experiments is its high purity and stability. This makes it a reliable compound for use in scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on FMPA. One area of interest is its potential use in the development of new pain medications. Further research is needed to fully understand its mechanism of action and its effects on the central nervous system. FMPA may also have potential applications in cancer research, as it has been shown to inhibit cancer cell growth in vitro. In addition, further research is needed to explore the potential side effects and toxicity of FMPA.

Synthesis Methods

The synthesis of FMPA involves the reaction of 4-fluorobenzylamine with N-methyl-2-piperazinone in the presence of a catalyst. The resulting intermediate is then reacted with 3-methylbutyryl chloride to form FMPA. This method has been optimized for high yield and purity and is suitable for large-scale production.

Scientific Research Applications

FMPA has been used in various scientific research applications, including the study of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models, making it a potential candidate for the development of new pain medications. FMPA has also been studied for its potential use in cancer research, as it has been shown to inhibit cancer cell growth in vitro.